Cas no 122055-03-2 (Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-7-ethyl- (9CI))

• Product Name: Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-7-ethyl- (9CI)
• CAS No: 122055-03-2
• MF: C₁₂H₂₀N₅O₁₃P₃
• MW: 535.234185218811
• CID: 146562
• PubChem ID: 135618613
• Update Time: 2025-04-19

Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-7-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-7-ethyl- (9CI)
• N(7)-ethyldeoxyguanosine 5'-triphosphate
• 2'-deoxy-7-ethyl-5'-O-[hydroxy({hydroxy[(hydroxyphosphinato)oxy]phosphoryl}oxy)phosphoryl]guanosine
• N(7)-Etd-GTP
• 122055-03-2

• Inchi： 1S/C12H20N5O13P3/c1-2-16-5-17(10-9(16)11(19)15-12(13)14-10)8-3-6(18)7(28-8)4-27-32(23,24)30-33(25,26)29-31(20,21)22/h5-8,18H,2-4H2,1H3,(H6-,13,14,15,19,20,21,22,23,24,25,26)/t6-,7+,8+/m0/s1
• InChI Key： HQDOCWFMMYPZNE-XLPZGREQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H]([N+]2=CN(CC)C3C(NC(N)=NC2=3)=O)O1)O

Computed Properties

• Exact Mass: 535.027045
• Monoisotopic Mass: 535.027045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268
• XLogP3: -5.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Deoxyribo- and ribonucleoside phosphonates Purine ribonucleoside phosphonates